Cas no 6946-96-9 (1-Pentanol,5-(butylamino)-)

• Product Name: 1-Pentanol,5-(butylamino)-
• CAS No: 6946-96-9
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 512689
• PubChem ID: 245428
• Update Time: 2025-04-19

1-Pentanol,5-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5-(butylamino)-
• 5-Butylaminopentan-1-ol
• 5-Butylamino-pentanol-(1)
• Butyl-(5-hydroxy-pentyl)-amin
• butyl-(5-hydroxy-pentyl)-amine
• FC1017
• N-butyl-5-hydroxypentan-1-amine
• N-butyl-N-(4-methylphenyl)amine
• N-Butyl-p-toluidine
• N-butyl-p-tolylamine
• N-n-butyl-4-methylaniline
• N-n-butyl-4-methylbenzenamine
• N-n-butyl-4-toluidine
• N-n-butyl-5-amino-1-pentanol
• SureCN1485752
• NSC-57385
• AKOS002629390
• DTXSID90989370
• 5-(butylamino)pentan-1-ol
• 6946-96-9
• NSC57385
• SCHEMBL3315098

• Inchi： 1S/C9H21NO/c1-2-3-7-10-8-5-4-6-9-11/h10-11H,2-9H2,1H3
• InChI Key： RCWNNXUYDVHNMG-UHFFFAOYSA-N
• SMILES： OCCCCCNCCCC

Computed Properties

• Exact Mass: 416.17372
• Monoisotopic Mass: 159.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 609.1°C at 760 mmHg
• Flash Point: 322.2°C
• Refractive Index: 1.625
• PSA: 73.59
• LogP: 1.92960